Cas no 1312678-21-9 (Isopropyl 2,6-dimethyl-4-oxocyclohexanecarboxylate)

• Product Name: Isopropyl 2,6-dimethyl-4-oxocyclohexanecarboxylate
• CAS No: 1312678-21-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 2126357
• Update Time: 2023-08-04

Isopropyl 2,6-dimethyl-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2,6-dimethyl-4-oxocyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2,6-dimethyl-4-oxo-, 1-methylethyl ester
• Isopropyl 2,6-dimethyl-4-oxocyclohexanecarboxylate

• Inchi： 1S/C12H20O3/c1-7(2)15-12(14)11-8(3)5-10(13)6-9(11)4/h7-9,11H,5-6H2,1-4H3
• InChI Key： SSEKMTKXNSYLLL-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C(C)CC(CC1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 43.4